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Compound Name:
yl)ethanone
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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetyl-7-azaindole is a key heterocyclic building block used in medicinal chemistry and drug
discovery. The 7-azaindole scaffold, a bioisostere of indole, is a privileged structure found in
numerous biologically active compounds, including kinase inhibitors and other therapeutics.[1]
Its unique properties, such as enhanced solubility and bioavailability, make it a desirable core
for novel drug candidates.[1] The C-3 acetyl group provides a versatile chemical handle for
further functionalization and elaboration into more complex molecules. This document outlines
a standard laboratory procedure for the synthesis of 3-Acetyl-7-azaindole via Friedel-Crafts
acylation.

Synthesis Pathway Overview: Friedel-Crafts
Acylation

The most direct and widely employed method for the synthesis of 3-Acetyl-7-azaindole is the
electrophilic aromatic substitution of the 7-azaindole core. Specifically, a Friedel-Crafts
acylation reaction is used to introduce an acetyl group onto the electron-rich pyrrole ring of the
bicyclic system.[2] The reaction involves the activation of an acetylating agent, such as acetyl
chloride or acetic anhydride, with a Lewis acid catalyst (e.g., aluminum chloride, AICI3).[3] The
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resulting highly reactive acylium ion acts as the electrophile, which preferentially attacks the
nucleophilic C-3 position of the 7-azaindole ring to form the desired product.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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